Cas no 57537-84-5 (1,2,4,5-Tetrazine, 3-(4-pyridinyl)-)

• Product Name: 1,2,4,5-Tetrazine, 3-(4-pyridinyl)-
• CAS No: 57537-84-5
• MF: C₇H₅N₅
• MW: 159.148099660873
• CID: 1604686
• Update Time: 2024-08-30

1,2,4,5-Tetrazine, 3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 3-(4-pyridinyl)-

• Inchi： 1S/C7H5N5/c1-3-8-4-2-6(1)7-11-9-5-10-12-7/h1-5H
• InChI Key： LXPZLVAQXXDVDJ-UHFFFAOYSA-N
• SMILES： N1C=NN=C(C2C=CN=CC=2)N=1

Computed Properties

• Exact Mass: 159.05465

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 393.0±44.0 °C(Predicted)
• PSA: 64.45
• pka: -0.51±0.11(Predicted)